Diethyl 4,4'-biphenyldicarboxylate
Overview
Description
Diethyl 4,4'-biphenyldicarboxylate (DEBPD) is an organic compound with the molecular formula C14H14O4. It is a colorless solid that is soluble in organic solvents. DEBPD is a versatile intermediate in organic synthesis and has been used in various scientific research applications. In
Scientific Research Applications
1. Use in Palladium-Catalyzed Annulation
Diethyl 2,2'-diiodo-4,4'-biphenyldicarboxylate is utilized in palladium-catalyzed annulation processes. This reaction, involving diarylacetylenes and methyl nitrobenzoates, results in the formation of 4-methyl-9,10-diaryl-2,7-phenanthrenedicarboxylic acid diethyl esters. This process demonstrates high regioselectivity and explores the methyl transferring mechanism, which is significant in organic synthesis and chemical engineering (Mandal et al., 2000).
2. Role in Corrosion Inhibition
Research on phosphonate-based corrosion inhibitors for mild steel in hydrochloric acid, for industrial pickling processes, includes the study of α-aminophosphonates derivatives, such as diethyl (((4-chlorophenyl)amino)(phenyl)methyl)phosphonate. These compounds demonstrate significant inhibition efficiency and are characterized as mixed-type inhibitors, indicating their potential in industrial corrosion control applications (N. Gupta et al., 2017).
3. Applications in Anti-Corrosion Properties
Diethyl (phenylamino) methyl) phosphonate derivatives have been synthesized and evaluated for their anticorrosion properties. These compounds are studied for their effectiveness as corrosion inhibitors of carbon steel in acidic medium. The study integrates experimental methods like Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy with theoretical approaches using Density Functional Theory (DFT), highlighting their practical applications in metal preservation (O. Moumeni et al., 2020).
4. Synthesis and Characterization for Nano-Porous Materials
Substituted 4,4'-biphenyldicarboxylate compounds, like diethyl 4,4'-biphenyldicarboxylate, have been studied for their potential in creating nano-porous materials. Their synthesis and characterization open up possibilities in materials science, especially in the development of novel nanostructured materials (Zhu Dun-ru, 2007).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(4-ethoxycarbonylphenyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O4/c1-3-21-17(19)15-9-5-13(6-10-15)14-7-11-16(12-8-14)18(20)22-4-2/h5-12H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYTZNHBXNLYWAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70294075 |
Source
|
| Record name | Diethyl 4,4'-biphenyldicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70294075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
47230-38-6 |
Source
|
| Record name | 47230-38-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93978 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyl 4,4'-biphenyldicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70294075 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethyl 4,4'-biphenyldicarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Diethyl 4,4′-biphenyldicarboxylate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SG5SS52NLC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the crystal structure of Diethyl 4,4'-biphenyldicarboxylate and how was it determined?
A: this compound (2BP2) crystallizes in the triclinic system with the following unit cell parameters: a= 6.0625(2) Å, b= 6.7033(3) Å, c= 9.8917(3) Å; α= 97.62(1)°, γ= 101.30(1)°, γ= 101.30(1)°, belonging to the space group P1 []. Its structure was determined using X-ray diffraction and solved by direct methods, revealing a centrosymmetric molecule with the side chain in the trans conformation. Interestingly, the aromatic ring system exhibits disorder [].
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